Cas no 2490426-52-1 (6-bromo-3-methylimidazo1,2-apyridine hydrobromide)

• Product Name: 6-bromo-3-methylimidazo1,2-apyridine hydrobromide
• CAS No: 2490426-52-1
• MF: C₈H₈Br₂N₂
• MW: 291.970520019531
• MDL: MFCD32852864
• CID: 5165265
• PubChem ID: 154878728
• Update Time: 2025-07-14

6-bromo-3-methylimidazo1,2-apyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 6-bromo-3-methyl-, hydrobromide (1:1)
• 6-bromo-3-methylimidazo1,2-apyridine hydrobromide

• MDL： MFCD32852864
• Inchi： 1S/C8H7BrN2.BrH/c1-6-4-10-8-3-2-7(9)5-11(6)8;/h2-5H,1H3;1H
• InChI Key： POEQASCWYFSNFX-UHFFFAOYSA-N
• SMILES： CC1=CN=C2C=CC(Br)=CN12.Br

Additional information on 6-bromo-3-methylimidazo1,2-apyridine hydrobromide

Introduction to 6-bromo-3-methylimidazo[1,2-apyridine hydrobromide (CAS No. 2490426-52-1)

6-bromo-3-methylimidazo[1,2-apyridine hydrobromide, identified by its CAS number 2490426-52-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the imidazopyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of both bromine and methyl substituents on the imidazopyridine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The imidazo[1,2-apyridine core is a privileged structure in drug discovery, known for its ability to interact with various biological targets. Researchers have leveraged this scaffold to develop molecules with anti-inflammatory, anticancer, and antimicrobial properties. The bromine atom at the 6-position and the methyl group at the 3-position in 6-bromo-3-methylimidazo[1,2-apyridine hydrobromide introduce specific electronic and steric effects that can modulate binding affinity and selectivity in biological assays.

In recent years, there has been a surge in interest regarding imidazopyridines due to their structural versatility and functional diversity. Studies have demonstrated that modifications at different positions of the imidazopyridine ring can lead to significant changes in pharmacological activity. For instance, the brominated derivative 6-bromo-3-methylimidazo[1,2-apyridine hydrobromide has been explored as a key building block in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies.

One of the most compelling aspects of 6-bromo-3-methylimidazo[1,2-apyridine hydrobromide is its role as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer and inflammatory disorders. The compound’s ability to serve as a scaffold for further derivatization allows chemists to fine-tune its properties for specific biological targets. For example, recent studies have shown that derivatives of this molecule exhibit potent activity against Janus kinases (JAKs), which are overexpressed in certain inflammatory conditions.

The hydrobromide salt form of 6-bromo-3-methylimidazo[1,2-apyridine enhances its solubility and stability, making it more suitable for pharmaceutical applications. This form is particularly advantageous in medicinal chemistry due to its improved handling characteristics and compatibility with various synthetic protocols. The salt form also ensures better crystallinity, which is essential for high-throughput screening campaigns where reproducibility is paramount.

Advances in computational chemistry have further accelerated the exploration of 6-bromo-3-methylimidazo[1,2-apyridine hydrobromide. Molecular modeling studies have provided insights into how structural modifications influence binding affinity and selectivity. These insights have guided the design of novel analogs with enhanced potency and reduced off-target effects. For instance, virtual screening techniques have been employed to identify promising derivatives that exhibit improved activity against specific kinases while maintaining favorable pharmacokinetic profiles.

The synthesis of 6-bromo-3-methylimidazo[1,2-apyridine hydrobromide involves multi-step organic transformations that highlight the compound’s synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the imidazopyridine core. Subsequent functionalization steps introduce the bromine and methyl groups at desired positions. The final step involves conversion to the hydrobromide salt to improve solubility and stability.

In conclusion, 6-bromo-3-methylimidazo[1,2-apyridine hydrobromide (CAS No. 2490426-52-1) represents a promising compound in pharmaceutical research due to its structural versatility and biological potential. Its role as a key intermediate in drug discovery underscores its importance in developing novel therapeutics targeting various diseases. As research continues to uncover new applications for imidazopyridines, compounds like this will remain at the forefront of medicinal chemistry innovation.